Cas no 74598-03-1 (5-chloro-4-methylthiophene-2-carboxylic acid)
74598-03-1 structure
Product Name:5-chloro-4-methylthiophene-2-carboxylic acid
CAS No:74598-03-1
MF:C6H5ClO2S
MW:176.620699644089
MDL:MFCD01830083
CID:3279137
PubChem ID:12605957
Update Time:2025-09-24
5-chloro-4-methylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-4-METHYL-
- 5-Chloro-4-methyl-thiophene-2-carboxylic acid
- 5-Chloro-4-methylthiophene carboxylic acid
- 5-chloro-4-methylthiophene-2-carboxylic acid
- BDBM50467731
- E75085
- DB-382451
- EN300-245984
- 5-chloro-4-methyl-2-thiophenecarboxylic acid
- AKOS006279336
- 5-Chloro-4-methylthiophenecarboxylicacid
- CHEMBL4292441
- CS-0179653
- AA-516/12432107
- Z1198158702
- DFFITKIQYSTVPF-UHFFFAOYSA-N
- 74598-03-1
- BS-48847
- MFCD01830083
- SCHEMBL1529585
- ZCA59803
-
- MDL： MFCD01830083
- Inchi： 1S/C6H5ClO2S/c1-3-2-4(6(8)9)10-5(3)7/h2H,1H3,(H,8,9)
- InChI Key： DFFITKIQYSTVPF-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(C(=O)O)S1
Computed Properties
- Exact Mass: 175.9698783g/mol
- Monoisotopic Mass: 175.9698783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65.5Ų
5-chloro-4-methylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM301900-100mg |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 100mg |
$93 | 2023-01-18 | |
| Chemenu | CM301900-250mg |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 250mg |
$133 | 2023-01-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MV031-200mg |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 98% | 200mg |
867.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MV031-50mg |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 98% | 50mg |
320.0CNY | 2021-07-17 | |
| eNovation Chemicals LLC | Y1228189-5g |
5-Chloro-4-methylthiophene carboxylic acid |
74598-03-1 | 95% | 5g |
$1200 | 2024-06-03 | |
| Enamine | EN300-245984-0.05g |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 0.05g |
$58.0 | 2024-06-19 | |
| Enamine | EN300-245984-0.1g |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 0.1g |
$85.0 | 2024-06-19 | |
| Enamine | EN300-245984-0.25g |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 0.25g |
$122.0 | 2024-06-19 | |
| Enamine | EN300-245984-0.5g |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 0.5g |
$192.0 | 2024-06-19 | |
| Enamine | EN300-245984-1.0g |
5-chloro-4-methylthiophene-2-carboxylic acid |
74598-03-1 | 95% | 1.0g |
$246.0 | 2024-06-19 |
5-chloro-4-methylthiophene-2-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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